Cas no 140404-57-5 (Carbamic acid, (cyanoacetyl)propyl-, ethyl ester)

• Product Name: Carbamic acid, (cyanoacetyl)propyl-, ethyl ester
• CAS No: 140404-57-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 1290674
• Update Time: 2024-08-03

Carbamic acid, (cyanoacetyl)propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (cyanoacetyl)propyl-, ethyl ester
• Carbamic acid, (cyanoacetyl)propyl-, ethyl ester (9CI)

• Inchi： 1S/C9H14N2O3/c1-3-7-11(8(12)5-6-10)9(13)14-4-2/h3-5,7H2,1-2H3
• InChI Key： GQPZZZVNHQSJHV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)N(C(CC#N)=O)CCC

Computed Properties

• Exact Mass: 198.10052

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 358.4±21.0 °C(Predicted)
• PSA: 79.19
• pka: 5.05±0.10(Predicted)